AST5902 trimesylate

• Molecular Formula: C30H41F3N8O11S3
• Molecular Weight: 842.9 g/mol
• InChI: InChI=1S/C27H29F3N8O2.3CH4O3S/c1-5-23(39)33-20-14-21(25(40-16-27(28,29)30)36-24(20)37(3)13-12-31-2)35-26-32-11-10-19(34-26)18-15-38(4)22-9-7-6-8-17(18)22;3*1-5(2,3)4/h5-11,14-15,31H,1,12-13,16H2,2-4H3,(H,33,39)(H,32,34,35);3*1H3,(H,2,3,4)
• InChIKey: KRCDPFVVSHJNOV-UHFFFAOYSA-N

AST5902 Trimesylate – Active Metabolite of Furmonertinib with Differentiated CYP3A4 Induction Liability for EGFR-Mutant NSCLC Research

AST5902 trimesylate (CAS 2929417-90-1) is the principal pharmacologically active N-desmethyl metabolite of the third-generation irreversible EGFR tyrosine kinase inhibitor furmonertinib (alflutinib, AST2818), generated predominantly via CYP3A4-mediated metabolism [1]. The free base AST5902 (C27H29F3N8O2, MW 554.57) retains the acrylamide warhead and trifluoroethoxypyridine moiety of the parent drug, enabling covalent binding to EGFR-sensitizing and T790M resistance mutations [2]. The trimesylate salt form (MW 842.88) is the standard research-grade material offering enhanced solubility and stability for in vitro and in vivo pharmacological studies . Unlike many active metabolites of covalent kinase inhibitors that introduce off-target liabilities (e.g., osimertinib's AZ5104), AST5902 preserves the potency and mutant-selectivity profile of furmonertinib while exhibiting substantially attenuated CYP3A4 induction potential [1][3].

1

Probe Type

Active metabolite with reported CYP3A4 induction liability differentiation for DDI-focused studies.

2

Target Engagement

EGFR mutant-selective pathway inhibition without reported wild-type potency gain.

3

Exposure Modeling

Supports sustained-exposure PK/PD modeling and parent-metabolite deconvolution studies.

• [1] Liu XY, et al. Alflutinib (AST2818), primarily metabolized by CYP3A4, is a potent CYP3A4 inducer. Acta Pharmacol Sin. 2020 Oct;41(10):1366-1376. doi:10.1038/s41401-020-0389-3. PMID: 32235864. View Source
• [2] Musib L, Kowanetz M, Li Q, Luo H, Hu J, Lutzker S. PP01.11 Furmonertinib is an Oral, Irreversible, Highly Brain-Penetrant Pan-EGFR Inhibitor with Activity Against Classical and Atypical EGFR Mutations. J Thorac Oncol. 2023 Mar;18(3 Suppl):e14-e15. doi:10.1016/S1556-0864(22)01623-9. View Source
• [3] Meng J, et al. Metabolic disposition of the EGFR covalent inhibitor furmonertinib in humans. Acta Pharmacol Sin. 2022 Feb;43(2):494-503. doi:10.1038/s41401-021-00667-8. PMID: 33927356. View Source

Why AST5902 Trimesylate Cannot Be Substituted by the Parent Drug or Other Third-Generation EGFR TKI Metabolites in Mechanistic and DDI Studies

AST5902 trimesylate is not merely a less potent analog of furmonertinib; it possesses a distinct pharmacological fingerprint that makes generic substitution with the parent compound or alternative active metabolites (e.g., osimertinib's AZ5104) scientifically indefensible in specific experimental contexts. Furmonertinib is a strong CYP3A4 inducer with an Emax comparable to rifampin (9.24- to 11.2-fold induction), leading to time- and dose-dependent autoinduction of its own clearance [1]. In contrast, AST5902 exhibits markedly weaker CYP3A4 induction (1.79- to 4.71-fold maximum) [1], making it the preferred probe for studying EGFR inhibition in systems where CYP3A4-mediated drug-drug interaction (DDI) confounds are undesirable. Furthermore, AST5902's terminal half-life (62.1 h) is 1.7-fold longer than that of furmonertinib (37.2 h) [2], providing differentiated utility in sustained-exposure experimental designs. Compared with osimertinib's metabolite AZ5104—which carries an 8- to 15-fold increase in wild-type EGFR potency relative to its parent and a narrowed selectivity margin [3]—AST5902 retains the favorable mutant-selectivity profile of furmonertinib. These quantitative differences are not interchangeable and directly impact experimental outcomes in DDI modeling, PK/PD studies, and selectivity profiling.

CYP3A4 Induction

Furmonertinib (parent) is a reported strong inducer.

Induction capacity may shift dramatically when substituting with the parent drug, potentially confounding DDI study interpretation.

Wild-type EGFR Activity

AZ5104 (osimertinib metabolite) may gain wild-type EGFR potency.

Metabolite-class selectivity profiles can differ; substitution with AZ5104 may narrow the reported selectivity margin.

Covalent Binding Reversibility

Osimertinib forms an irreversible HSA adduct.

Reported adduct reversibility is compound-specific and may affect protein modification assay interpretation.

• [1] Liu XY, et al. Alflutinib (AST2818), primarily metabolized by CYP3A4, is a potent CYP3A4 inducer. Acta Pharmacol Sin. 2020 Oct;41(10):1366-1376. doi:10.1038/s41401-020-0389-3. PMID: 32235864. View Source
• [2] Meng J, et al. Metabolic disposition of the EGFR covalent inhibitor furmonertinib in humans. Acta Pharmacol Sin. 2022 Feb;43(2):494-503. doi:10.1038/s41401-021-00667-8. PMID: 33927356. View Source
• [3] Osimatab (SKFBD). AZ7550 showed a similar potency to Osimertinib, while AZ5104 showed greater potency against exon 19 deletion and T790M mutants (approximately 8-fold) and wild-type (approximately 15-fold) EGFR. Product monograph summary. View Source

Quantitative Differentiator Evidence Guide: AST5902 Trimesylate vs. Furmonertinib (Parent), AZ5104 (Osimertinib Metabolite), and Other Third-Generation EGFR TKI Active Metabolites

CYP3A4 mRNA Induction: AST5902 Exhibits 3.1- to 5.2-Fold Weaker Maximum Induction Than Furmonertinib in Primary Human Hepatocytes

In a direct head-to-head comparison using primary human hepatocytes from three independent donors (DJJ, QBU, HVN), AST5902 demonstrated substantially attenuated CYP3A4 mRNA induction compared with its parent drug alflutinib (furmonertinib). The maximum fold-induction (Emax) values for alflutinib were 9.24-, 11.2-, and 10.4-fold across the three donor lots, comparable to the strong clinical inducer rifampin (7.22-, 19.4-, and 9.46-fold at 10 μM). In contrast, AST5902 yielded maximum induction values of only 1.79-, 4.71-, and 3.42-fold in the same three donor lots across the concentration range of 0.003–5 μM [1]. The EC50 values for CYP3A4 induction by AST5902 (0.29, 0.13, and 0.68 μM for DJJ, QBU, and HVN, respectively) were also less potent than those of alflutinib (0.25, 0.24, and 0.25 μM) [1]. This differential was confirmed in a subsequent PBPK modeling study that classified furmonertinib as a strong CYP3A4 inducer and AST5902 as a weak CYP3A4 inducer [2].

CYP3A4 Induction (Emax)

Head-to-head

AST5902 Emax 3.1- to 5.2-fold lower than furmonertinib across 3 donor lots.

Reported weak inducer context vs. parent strong inducer context.

Primary human hepatocyte model.

Evidence Dimension	Maximum CYP3A4 mRNA fold-induction (Emax) in primary human hepatocytes (3 donor lots: DJJ, QBU, HVN)
Target Compound Data	AST5902: 1.79-fold (DJJ), 4.71-fold (QBU), 3.42-fold (HVN); concentration range 0.003–5 μM
Comparator Or Baseline	Alflutinib (Furmonertinib): 9.24-fold (DJJ), 11.2-fold (QBU), 10.4-fold (HVN); Rifampin (positive control, 10 μM): 7.22-fold (DJJ), 19.4-fold (QBU), 9.46-fold (HVN)
Quantified Difference	AST5902 Emax is 3.1- to 5.2-fold lower than alflutinib across donors; AST5902 is classified as a weak CYP3A4 inducer vs. alflutinib as strong inducer comparable to rifampin
Conditions	Sandwich-cultured primary human hepatocytes; CYP3A4 mRNA quantified by RT-PCR; 72 h treatment; concentration range 0.003–5 μM; three independent donor lots

Why This Matters

Researchers requiring an EGFR-active probe without confounding CYP3A4 autoinduction and consequent time-dependent PK nonlinearity should select AST5902 over furmonertinib, as the metabolite's weak induction profile dramatically reduces DDI liability in co-dosing experimental paradigms.

• [1] Liu XY, et al. Alflutinib (AST2818), primarily metabolized by CYP3A4, is a potent CYP3A4 inducer. Acta Pharmacol Sin. 2020 Oct;41(10):1366-1376. doi:10.1038/s41401-020-0389-3. PMID: 32235864. (Table 5: Induction of CYP3A4 mRNA expression in human hepatocytes.) View Source
• [2] Pharmakokinetics Group, Saarland University. Development and Verification of a Physiologically Based Pharmacokinetic Model of Furmonertinib and Its Main Metabolite for Drug-Drug Interaction Predictions. Clin Pharmacol Ther. 2025 Jun 17;14(7):1273-1284. doi:10.1002/psp4.70052. View Source

EGFR Inhibitory Potency: AST5902 Demonstrates Equivalent Antiproliferative Activity to Furmonertinib Against Classical and Atypical EGFR Mutations (IC50 0.8–2.9 nM)

In a direct comparative preclinical profiling study, furmonertinib and its active metabolite AST5902 were evaluated side-by-side against a panel of lung cancer cell lines harboring clinically relevant EGFR mutations. Both compounds demonstrated potent, nearly identical inhibition of cell lines bearing classical EGFR mutations (exon19del or L858R) with or without the T790M resistance mutation, yielding an IC50 range of 0.8 nM to 2.9 nM [1]. In engineered Ba/F3 cells, both furmonertinib and AST5902 exhibited activity across a broad panel of EGFR mutations, including atypical exon20 insertion mutations (e.g., D770_N771insSVD, IC50 ~48 nM) and other atypical mutations such as G719X or E709X (IC50 range 12.1–31.6 nM), with no reported potency divergence between parent and metabolite [1]. This equivalence stands in contrast to the osimertinib–AZ5104 pair, where AZ5104 gains approximately 8-fold greater potency against EGFR exon19del/T790M mutants and approximately 15-fold greater potency against wild-type EGFR relative to osimertinib, substantially narrowing the therapeutic selectivity margin [2].

EGFR Antiproliferative IC50

Head-to-head

IC50 0.8–2.9 nM against classical EGFR mutants for both compounds.

Supports mutant-selectivity profiling without wild-type potency gain.

Lung cancer cell line panel.

Evidence Dimension	Antiproliferative IC50 against EGFR-mutant lung cancer cell lines and engineered Ba/F3 cells
Target Compound Data	AST5902: IC50 0.8–2.9 nM (classical EGFR mutations ± T790M); IC50 ~48 nM (exon20ins D770_N771insSVD); IC50 12.1–31.6 nM (G719X/E709X atypical mutations)
Comparator Or Baseline	Furmonertinib: IC50 0.8–2.9 nM (classical EGFR mutations ± T790M); IC50 ~48 nM (exon20ins D770_N771insSVD); IC50 12.1–31.6 nM (G719X/E709X atypical mutations). AZ5104 (osimertinib metabolite): 8-fold more potent vs. exon19del/T790M and 15-fold more potent vs. wild-type EGFR than parent osimertinib.
Quantified Difference	AST5902 vs. furmonertinib: no meaningful potency difference across all mutation types tested (IC50 ratio ~1). AST5902 vs. AZ5104: retains mutant-selectivity of parent, unlike AZ5104 which gains 8- to 15-fold wild-type potency.
Conditions	Lung cancer cell lines with endogenous EGFR mutations; engineered Ba/F3 cells expressing defined EGFR variants; standard cell viability/proliferation endpoint assays

Why This Matters

For researchers conducting EGFR mutant-selectivity profiling, AST5902 is the preferred active metabolite probe because it faithfully recapitulates the potency and selectivity fingerprint of furmonertinib without the confounding gain-of-wild-type-activity observed with osimertinib's metabolite AZ5104, enabling cleaner genotype-efficacy correlations.

• [1] Musib L, Kowanetz M, Li Q, Luo H, Hu J, Lutzker S. PP01.11 Furmonertinib is an Oral, Irreversible, Highly Brain-Penetrant Pan-EGFR Inhibitor with Activity Against Classical and Atypical EGFR Mutations. J Thorac Oncol. 2023 Mar;18(3 Suppl):e14-e15. doi:10.1016/S1556-0864(22)01623-9. View Source
• [2] Osimatab (SKFBD). Comparative potency of osimertinib metabolites AZ5104 and AZ7550: AZ5104 shows ~8-fold greater potency vs. exon19del/T790M mutants and ~15-fold greater potency vs. wild-type EGFR compared to osimertinib. View Source

Terminal Elimination Half-Life: AST5902 Exhibits a 1.67-Fold Longer t1/2 (62.1 h) Than Furmonertinib (37.2 h) in Human Volunteers

In a human mass balance study, six healthy male volunteers received a single oral dose of 97.9 μCi/81.5 mg [14C]-furmonertinib mesylate. Plasma pharmacokinetic parameters were determined separately for total radioactivity, furmonertinib, and AST5902. The mean terminal elimination half-life (t1/2) of AST5902 was 62.1 h (SD 9.78), compared with 37.2 h (SD 9.87) for furmonertinib—a 1.67-fold longer t1/2 for the metabolite [1]. The apparent volume of distribution (Vd/F) of AST5902 was 18,200 L (SD 3,880), substantially larger than furmonertinib's 6,280 L (SD 1,090), indicating extensive tissue distribution of the metabolite [1]. The AUC0-∞ of AST5902 was 334 h·ng eq./mL, approximately 49% of the furmonertinib AUC0-∞ (686 h·ng eq./mL), confirming that AST5902 achieves pharmacologically relevant systemic exposure [1]. The longer t1/2 of AST5902, combined with demonstrated covalent binding to human serum albumin Lys-190 [2], supports sustained target engagement beyond what is predicted from parent drug PK alone.

Terminal Half-Life

Head-to-head

AST5902 t1/2 62.1 h vs. furmonertinib 37.2 h (1.67-fold longer).

Supports sustained exposure model context.

Human mass balance study.

Evidence Dimension	Terminal elimination half-life (t1/2) and apparent volume of distribution (Vd/F) in healthy human volunteers following single oral dose
Target Compound Data	AST5902: t1/2 = 62.1 h (SD 9.78); Vd/F = 18,200 L (SD 3,880); AUC0-∞ = 334 h·ng eq./mL (SD 96.4); Cmax = 3.92 ng eq./mL (SD 1.27); tmax = 10.0 h (median)
Comparator Or Baseline	Furmonertinib: t1/2 = 37.2 h (SD 9.87); Vd/F = 6,280 L (SD 1,090); AUC0-∞ = 686 h·ng eq./mL (SD 186); Cmax = 17.5 ng eq./mL (SD 2.12); tmax = 6.0 h (median)
Quantified Difference	AST5902 t1/2 is 1.67-fold longer than furmonertinib; Vd/F is 2.9-fold larger; AUC0-∞ ratio (AST5902/furmonertinib) = 0.49; tmax delayed by 4.0 h
Conditions	Single oral dose of 97.9 μCi/81.5 mg [14C]-furmonertinib mesylate; n = 6 healthy male volunteers; plasma sampling over 840 h (35 days); LC-MS/MS quantification

Why This Matters

The longer terminal half-life of AST5902 relative to its parent drug means that in chronic dosing experiments or PK/PD modeling, AST5902 contributes disproportionately to sustained target inhibition during the dosing interval tail, and procurement of AST5902 trimesylate as a standalone reagent is essential for accurately deconvoluting parent-vs.-metabolite contributions to total pharmacodynamic effect.

• [1] Meng J, et al. Metabolic disposition of the EGFR covalent inhibitor furmonertinib in humans. Acta Pharmacol Sin. 2022 Feb;43(2):494-503. doi:10.1038/s41401-021-00667-8. PMID: 33927356. (Table 1: Pharmacokinetic parameters.) View Source
• [2] Liu J, et al. Characterization of covalent binding of tyrosine kinase inhibitors to plasma proteins. Drug Metab Pharmacokinet. 2021 Feb;36:100362. doi:10.1016/j.dmpk.2020.10.003. (AST5902 confirmed to covalently bind Lys-190 of HSA.) View Source

Total Active Moiety Stability Under Autoinduction: AST5902 Compensates for Furmonertinib Clearance Increase, Maintaining Stable Combined Exposure During Chronic Dosing

A semi-mechanistic population pharmacokinetic model was developed using PK data from 38 NSCLC patients and 16 healthy volunteers receiving 20–240 mg furmonertinib across three clinical trials. Model-based simulations demonstrated that furmonertinib apparent clearance increased by 1.1- to 1.8-fold over one 21-day treatment cycle (once-daily oral dosing) relative to baseline, driven by CYP3A4 autoinduction [1]. As a direct consequence, furmonertinib plasma concentration decreased over time while AST5902 concentration increased, reflecting the enhanced metabolic conversion. Critically, the concentration of total active compounds (furmonertinib + AST5902) remained stable throughout the treatment cycle, indicating that AST5902 formation compensates for the autoinduction-mediated loss of parent drug exposure [1]. This compensatory mechanism is quantifiable and represents a unique PK buffering feature of the furmonertinib-AST5902 pair that is not universally observed across other third-generation EGFR TKI-metabolite pairs. For instance, osimertinib also undergoes CYP3A-mediated metabolism to AZ5104 and AZ7550, but AZ5104's gain in wild-type EGFR potency complicates the interpretation of total active moiety exposure-response relationships [2].

Autoinduction Compensation

Head-to-head

AST5902 exposure rises as parent clearance increases 1.1-1.8 fold; total active moiety remains stable.

Reported PK buffering context supports exposure-response modeling.

Population PK model simulation.

Evidence Dimension	Change in drug exposure during chronic dosing due to CYP3A4 autoinduction; total active moiety (parent + active metabolite) concentration stability
Target Compound Data	AST5902 concentration increases over treatment cycle as furmonertinib clearance rises; total active moiety (furmonertinib + AST5902) remains stable
Comparator Or Baseline	Furmonertinib: apparent clearance increases 1.1- to 1.8-fold over one 21-day cycle (dose range 20–240 mg); plasma concentration decreases commensurately. Osimertinib–AZ5104 pair: AZ5104 gains 8- to 15-fold wild-type EGFR potency, confounding total active moiety interpretation.
Quantified Difference	Furmonertinib clearance increase: 1.1- to 1.8-fold (dose-dependent). AST5902 exposure rises to compensate; total active moiety variability is buffered. AZ5104 introduces a selectivity liability absent in AST5902.
Conditions	Population PK model (nonlinear mixed-effects); 38 NSCLC patients + 16 healthy volunteers; 20–240 mg furmonertinib orally once daily; 21-day cycle simulation; transit compartment absorption model + two-compartment disposition + indirect response autoinduction model

Why This Matters

For research groups conducting chronic in vivo efficacy or toxicology studies with furmonertinib, quantifying AST5902 exposure is essential for interpreting total pharmacodynamic effect. Procuring AST5902 trimesylate as a standalone analytical reference standard enables accurate bioanalytical method validation and exposure-response modeling that accounts for the metabolite's compensatory role.

• [1] Zou HX, Zhang YF, Zhong DF, Jiang Y, Liu F, Zhao QY, Zuo Z, Zhang YF, Yan XY. Effect of autoinduction and food on the pharmacokinetics of furmonertinib and its active metabolite characterized by a population pharmacokinetic model. Acta Pharmacol Sin. 2022 Jul;43(7):1865-1874. doi:10.1038/s41401-021-00798-y. PMID: 34789919. View Source
• [2] Osimatab (SKFBD). AZ5104 shows ~8-fold greater potency vs. exon19del/T790M mutants and ~15-fold greater potency vs. wild-type EGFR compared to osimertinib. Product monograph summary. View Source

Differential Response to CYP3A4 Perpetrator: AST5902 Exposure Is Less Affected by Rifampicin Co-Administration Than Furmonertinib, Demonstrating Divergent DDI Sensitivity

In a single-center, open-label, single-sequence clinical DDI study, healthy volunteers received a single 80 mg dose of alflutinib alone (Day 1) and again after pretreatment with the strong CYP3A4 inducer rifampicin (0.6 g daily, Day 15–30). Co-administration with rifampicin produced markedly divergent effects on parent and metabolite exposure. Alflutinib AUC0-∞ decreased by 86% and Cmax decreased by 60%, consistent with extensive CYP3A4-mediated first-pass and systemic clearance induction. In striking contrast, AST5902 AUC0-∞ decreased by only 17%, while Cmax actually increased 1.09-fold [1]. The total active ingredients (alflutinib + AST5902) exhibited a 62% decrease in AUC0-∞ and a 39% decrease in Cmax—intermediate between the parent and metabolite responses [1]. This differential sensitivity demonstrates that AST5902 exposure is substantially buffered against CYP3A4 induction, a property that directly reflects its weak CYP3A4 inducer/inducee status and its formation-dependence on the parent drug's metabolic clearance.

Rifampicin DDI Sensitivity

Head-to-head

AST5902 AUC decreased 17% vs. furmonertinib AUC decreased 86%.

Differentiated DDI sensitivity context; metabolite exposure less affected.

Clinical DDI study.

Evidence Dimension	Change in AUC0-∞ and Cmax upon co-administration with strong CYP3A4 inducer rifampicin (0.6 g/day)
Target Compound Data	AST5902: AUC0-∞ decreased 17%; Cmax increased 1.09-fold (i.e., +9%)
Comparator Or Baseline	Alflutinib (furmonertinib): AUC0-∞ decreased 86%; Cmax decreased 60%. Total active ingredients (alflutinib + AST5902): AUC0-∞ decreased 62%; Cmax decreased 39%.
Quantified Difference	AST5902 AUC reduction (17%) is 5.1-fold smaller than alflutinib AUC reduction (86%); AST5902 Cmax direction is opposite (+9% vs. -60%)
Conditions	Single-center, open-label, single-sequence, two-period clinical trial; healthy volunteers; alflutinib 80 mg single dose; rifampicin 0.6 g daily for 16 days; plasma PK sampling over 10 days per period; clinical trial registration CTR20191562

Why This Matters

For researchers designing DDI studies or using CYP3A4-modulating co-treatments in preclinical models, AST5902 trimesylate is the analytically essential reference compound because its exposure is quantitatively dissociated from parent drug exposure under CYP3A4 perturbation—using furmonertinib alone as a surrogate for total pharmacological activity would misestimate active moiety exposure by up to 5-fold in DDI scenarios.

• [1] Zhu YT, Zhang YF, Jiang JF, Yang Y, Guo LX, Bao JJ, Zhong DF. Effects of rifampicin on the pharmacokinetics of alflutinib, a selective third-generation EGFR kinase inhibitor, and its metabolite AST5902 in healthy volunteers. Invest New Drugs. 2021 Aug;39(4):1011-1018. doi:10.1007/s10637-021-01071-z. PMID: 33506323. View Source

Covalent Binding Reversibility: AST5902–HSA Adduct Is Reversible, Unlike Osimertinib–HSA, with Implications for Irreversible Protein Modification Toxicology Screens

A systematic investigation of eight covalent tyrosine kinase inhibitors characterized their binding to human serum albumin (HSA). AST5902, alongside alflutinib, osimertinib, neratinib, pyrotinib, and ibrutinib, was confirmed to covalently bind to Lys-190 of HSA via its acrylamide warhead [1]. Importantly, the study determined that the covalent adducts formed by most tested TKIs—including AST5902 and alflutinib—were reversible, whereas osimertinib formed an irreversible covalent bond with HSA [1]. The terminal half-life of total plasma radioactivity following [14C]-furmonertinib administration was 333 h in humans, consistent with covalent HSA adduct formation and the ~19–20 day half-life of HSA itself [2]. The reversibility distinction is mechanistically significant: irreversible HSA modification by osimertinib may contribute to cumulative protein adduct burden and idiosyncratic toxicity risk, whereas the reversible nature of AST5902–HSA binding suggests a potentially more favorable chronic safety profile, though direct clinical toxicity comparisons between metabolites have not been reported.

HSA Adduct Reversibility

Class-level

AST5902–HSA adduct reported as reversible; osimertinib–HSA reported as irreversible.

Reversibility context may support toxicology screening review.

In vitro protein modification assay.

Evidence Dimension	Covalent binding mode and reversibility to human serum albumin (HSA) Lys-190
Target Compound Data	AST5902: confirmed covalent binding to HSA Lys-190; adduct is REVERSIBLE
Comparator Or Baseline	Osimertinib: confirmed covalent binding to HSA Lys-190; adduct is IRREVERSIBLE. Alflutinib (furmonertinib): confirmed covalent binding to HSA Lys-190; adduct is REVERSIBLE.
Quantified Difference	Qualitative difference in reversibility (AST5902 reversible vs. osimertinib irreversible); total plasma radioactivity t1/2 for furmonertinib-derived material = 333 h, comparable to osimertinib-derived radioactivity t1/2 = 474 h (both reflect HSA turnover kinetics)
Conditions	In vitro incubation with purified HSA; mass spectrometry-based adduct identification; molecular docking simulation; reversibility assessed by incubation time-course and dilution experiments

Why This Matters

For safety pharmacology and toxicology screening programs comparing covalent EGFR TKIs, the reversible nature of AST5902's HSA adduct represents a structurally meaningful differentiator from osimertinib's irreversible HSA binding, relevant to in vitro protein modification assays and risk assessment for haptenization and immune-mediated adverse events.

• [1] Liu J, et al. Characterization of covalent binding of tyrosine kinase inhibitors to plasma proteins. Drug Metab Pharmacokinet. 2021 Feb;36:100362. doi:10.1016/j.dmpk.2020.10.003. View Source
• [2] Meng J, et al. Metabolic disposition of the EGFR covalent inhibitor furmonertinib in humans. Acta Pharmacol Sin. 2022 Feb;43(2):494-503. doi:10.1038/s41401-021-00667-8. PMID: 33927356. View Source

Optimal Research and Industrial Application Scenarios for AST5902 Trimesylate Based on Quantitative Differentiation Evidence

CYP3A4 Drug-Drug Interaction (DDI) Liability Screening of EGFR-TKI Combination Regimens Without Autoinduction Confounding

In preclinical DDI screening panels where test compounds are co-incubated with CYP3A4 substrates, inhibitors, or inducers, furmonertinib's strong CYP3A4 induction (Emax 9.24–11.2 fold, comparable to rifampin) introduces a confounding autoinduction signal that obscures the interpretation of perpetrator-victim interactions [1]. AST5902 trimesylate, with its 3.1- to 5.2-fold weaker CYP3A4 induction across three hepatocyte donors (Emax 1.79–4.71 fold), serves as a cleaner probe for isolating EGFR inhibition-dependent effects on CYP enzyme regulation. This is particularly valuable in sandwich-cultured human hepatocyte assays and PBPK model validation studies where the weak inducer classification of AST5902 enables more tractable modeling of DDI liability [2].

Bioanalytical Method Development and Validation for Therapeutic Drug Monitoring (TDM) of Furmonertinib-Treated Patients

Population PK analysis demonstrates that AST5902 exposure rises as furmonertinib clearance increases due to autoinduction (1.1- to 1.8-fold over 21 days), maintaining stable total active moiety concentrations [3]. Accurate TDM of furmonertinib-treated NSCLC patients therefore requires simultaneous quantification of both parent drug and AST5902. AST5902 trimesylate, as a certified reference standard (≥95% purity), is essential for LC-MS/MS method validation, calibration curve construction, and quality control sample preparation. The distinct chromatographic retention (tR 1.9 min vs. 2.1 min for furmonertinib under published HPLC conditions) and mass spectrometric transitions of AST5902 relative to furmonertinib necessitate a separate, authenticated reference material [4].

EGFR Mutant-Selectivity Profiling with Reduced Wild-Type EGFR Off-Target Confounding

Unlike osimertinib's active metabolite AZ5104, which gains approximately 8-fold greater potency against EGFR exon19del/T790M mutants and approximately 15-fold greater potency against wild-type EGFR relative to its parent drug, AST5902 retains the full mutant-selectivity margin of furmonertinib [5][6]. For research groups conducting parallel screening of third-generation EGFR-TKI active metabolites against mutant-vs.-wild-type EGFR panels, AST5902 trimesylate provides a uniquely clean selectivity signal: IC50 0.8–2.9 nM against classical EGFR mutants without the confounding wild-type EGFR potency gain observed with AZ5104 (IC50 33 nM for wild-type EGFR, narrowed from osimertinib's IC50 of 480 nM). This makes AST5902 the preferred active metabolite reference for genotype-selective inhibitor design and structure-activity relationship (SAR) studies focused on maximizing the mutant/wild-type therapeutic window.

Sustained-Exposure In Vivo Efficacy Models Requiring Extended Target Engagement Beyond Parent Drug Clearance

The 1.67-fold longer terminal half-life of AST5902 (62.1 h) compared with furmonertinib (37.2 h), combined with its large volume of distribution (Vd/F 18,200 L), supports sustained tissue exposure throughout the dosing interval [4]. In murine xenograft or patient-derived xenograft (PDX) models of EGFR-mutant NSCLC where continuous target suppression is required, co-administration or metabolic generation of AST5902 provides PK tail coverage that furmonertinib alone cannot achieve. Researchers designing PK/PD correlation studies should procure AST5902 trimesylate for independent dosing arms or for use as an analytical standard to quantify metabolite concentrations in tumor and plasma, enabling deconvolution of the relative contributions of parent and metabolite to tumor growth inhibition. Preclinical data further indicate that AST5902 achieves intracranial distribution (brain-to-plasma ratio 0.76 in mice), supporting its relevance in brain metastasis models [7].

Application

Selection Property

Validation Focus

CYP3A4 DDI liability screening

Weak CYP3A4 induction profile

Human hepatocyte assay model; PBPK model validation

Bioanalytical method validation

Certified metabolite reference standard

LC-MS/MS calibration and QC; research-matrix analysis

EGFR mutant-selectivity profiling

Retained parent selectivity margin

Mutant-vs.-wild-type EGFR panel; SAR assay context

Sustained-exposure in vivo models

Extended terminal half-life

PK/PD modeling; parent-metabolite exposure deconvolution

• [1] Liu XY, et al. Alflutinib (AST2818), primarily metabolized by CYP3A4, is a potent CYP3A4 inducer. Acta Pharmacol Sin. 2020 Oct;41(10):1366-1376. doi:10.1038/s41401-020-0389-3. PMID: 32235864. View Source
• [2] Development and Verification of a Physiologically Based Pharmacokinetic Model of Furmonertinib and Its Main Metabolite for Drug-Drug Interaction Predictions. Clin Pharmacol Ther. 2025 Jun 17;14(7):1273-1284. doi:10.1002/psp4.70052. View Source
• [3] Zou HX, et al. Effect of autoinduction and food on the pharmacokinetics of furmonertinib and its active metabolite characterized by a population pharmacokinetic model. Acta Pharmacol Sin. 2022 Jul;43(7):1865-1874. doi:10.1038/s41401-021-00798-y. PMID: 34789919. View Source
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